![molecular formula C28H37F6N3O2 B3034153 3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(1R,2R)-2-(dipentylaMino)cyclohexyl]aMino]-3-Cyclobutene-1,2-dione CAS No. 1411983-40-8](/img/structure/B3034153.png)
3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(1R,2R)-2-(dipentylaMino)cyclohexyl]aMino]-3-Cyclobutene-1,2-dione
Overview
Description
3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(1R,2R)-2-(dipentylaMino)cyclohexyl]aMino]-3-Cyclobutene-1,2-dione is a useful research compound. Its molecular formula is C28H37F6N3O2 and its molecular weight is 561.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antineoplastic Applications
Compounds demonstrating cytotoxic properties are of high interest in cancer research for their potential to serve as antineoplastic agents. Research by Hossain et al. (2020) on a novel series of compounds displayed promising cytotoxic properties, suggesting that similar complex molecules could be investigated for tumor-selective toxicity and as modulators of multi-drug resistance. These findings highlight the significance of structural and functional analogs in the development of candidate antineoplastic drug candidates Hossain et al., 2020.
Drug Stability and Degradation Studies
The stability of pharmaceutical compounds, such as nitisinone (NTBC), in various conditions has been studied to understand their degradation pathways, which is crucial for ensuring the safety and efficacy of medications. Barchańska et al. (2019) utilized liquid chromatography coupled with mass spectrometry (LC-MS/MS) to investigate NTBC's stability, identifying stable degradation products. This approach could be relevant for studying the stability and degradation of complex molecules, including "3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[[(1R,2R)-2-(dipentylaMino)cyclohexyl]aMino]-3-Cyclobutene-1,2-dione" Barchańska et al., 2019.
Organic Light-Emitting Diodes (OLEDs) and Sensors
The development of materials for OLEDs and sensors is an area of interest in materials science. Squeo et al. (2020) discussed the use of BODIPY-based materials in OLED devices, indicating the potential for structurally complex compounds to be applied in the design and synthesis of organic semiconductors. This suggests that compounds with similar complexities could be explored for their electronic properties and applications in optoelectronics Squeo et al., 2020.
Medicinal Chemistry and Drug Design
The exploration of Schiff bases, hydrazones, and oxime derivatives of curcumin by Omidi and Kakanejadifard (2020) demonstrates the interest in modifying natural products to enhance their medicinal properties. Such studies underline the potential for creating derivatives of complex molecules for improved biological activity, suggesting a possible application area for the synthesis and modification of "this compound" in drug development Omidi & Kakanejadifard, 2020.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[3,5-bis(trifluoromethyl)anilino]-4-[[(1R,2R)-2-(dipentylamino)cyclohexyl]amino]cyclobut-3-ene-1,2-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H37F6N3O2/c1-3-5-9-13-37(14-10-6-4-2)22-12-8-7-11-21(22)36-24-23(25(38)26(24)39)35-20-16-18(27(29,30)31)15-19(17-20)28(32,33)34/h15-17,21-22,35-36H,3-14H2,1-2H3/t21-,22-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVSVNCRJIBUKAC-FGZHOGPDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN(CCCCC)C1CCCCC1NC2=C(C(=O)C2=O)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCN(CCCCC)[C@@H]1CCCC[C@H]1NC2=C(C(=O)C2=O)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H37F6N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
561.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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